CYM 50358 hydrochloride
Overview
Description
Potent S1P4 antagonist (IC50 = 25 nM). Displays selectivity for S1P4 against S1P1, S1P2, S1P3 and S1P5 receptors.
Scientific Research Applications
1. Gene Expression and Toxicity Studies
- CYP35 Gene Expression in Response to Xenobiotics: A study showed that in Caenorhabditis elegans, the expression of CYP35 genes (such as CYP35A1, A2, A5, and C1) was significantly induced in a concentration-dependent manner when exposed to various xenobiotics, indicating the gene's role in biotransformation processes (Menzel, Rödel, Kulas, & Steinberg, 2005).
- Influence of Chemicals on Gene Expression: Another study using Caenorhabditis elegans revealed that exposure to chlorpyrifos (an organophosphate pesticide) led to increased mRNA expression of genes related to CYP metabolism (cyp35a2 and cyp35a3). This finding highlights the impact of environmental chemicals on the gene expression related to toxicity and metabolism (Roh, Lee, & Kwon, 2016).
2. Pharmacokinetics and Drug Metabolism
- Metabolism of Atrial-Selective Antiarrhythmic Agent: A study on the pharmacokinetics of vernakalant hydrochloride, an atrial-selective antiarrhythmic agent, explored how cytochrome P450 (CYP)2D6 expression influences drug metabolism. This research is critical in understanding how genetic variations affect drug efficacy and safety (Mao, Wheeler, Clohs, Beatch, & Keirns, 2009).
- Bendamustine Metabolism: Research into the metabolism of bendamustine hydrochloride, a cancer treatment drug, identified CYP1A2 as a key enzyme in its oxidative metabolism. This study provides essential insights into the drug's metabolic pathways and potential effects on treatment (Teichert et al., 2007).
3. Chemical and Molecular Characterization
- Hydrolytic Behavior of Organometallic Cations: A detailed study was conducted on the hydrolytic behavior and chloride ion binding capability of an organometallic cation, which contributes to understanding the solution behavior of related complexes in different conditions (Bíró, Farkas, & Buglyó, 2012).
- High-Field Chlorine NMR Spectroscopy: Solid-state 35Cl and 37Cl NMR spectroscopy was used to investigate organic hydrochloride salts, offering insights into their electric field gradient and chemical shift tensors. Such studies are crucial in understanding the molecular properties of these compounds (Bryce, Gee, & Wasylishen, 2001).
4. Biomedical Applications
- Antimicrobial Activities of Zinc(II) Complexes: A study on a tetranuclear zinc(II) complex of cysteamine showed significant antimicrobial activities against certain bacteria and yeasts, indicating its potential biomedical applications (Akhtar et al., 2015).
- Analysis of Sister-Chromatid Exchanges: Research on cymiazole hydrochloride, used in beekeeping, revealed its genotoxic properties in human lymphocytes, indicating the importance of monitoring its use and residues in bee products (Zoran, Svetlana, & Jevrosima, 2003).
5. Environmental Impact and Safety
- Carcinogenic Potential of Cypermethrin: A study evaluated the carcinogenic and co-carcinogenic potential of cypermethrin (CYM) in a mouse skin model, highlighting the importance of understanding the environmental and health impacts of such chemicals (Shukla, Yadav, & Arora, 2002).
properties
Molecular Formula |
C20H18Cl2N2O2.HCl |
|---|---|
Molecular Weight |
425.74 |
SMILES |
CC1=C(/N=C(O)/C2=CC=C(O2)C3=C(Cl)C=CC(Cl)=C3)C(C)=CC(CN)=C1.Cl |
synonyms |
N-[(4-(Aminomethyl)-2,6-dimethylphenyl]-5-(2,5-dichlorophenyl)-2-furancarboxamide hydrochloride |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
